![molecular formula C7H10N2O3S2 B2932180 N-[(5-sulfamoylthiophen-2-yl)methyl]acetamide CAS No. 21403-29-2](/img/structure/B2932180.png)
N-[(5-sulfamoylthiophen-2-yl)methyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[(5-sulfamoylthiophen-2-yl)methyl]acetamide, also known as ST045849, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a sulfonamide derivative that has been shown to exhibit antitumor and anti-inflammatory properties.
Scientific Research Applications
Synthesis and Evaluation in Antimicrobial Activities
Research into the synthesis and antimicrobial evaluation of novel compounds incorporating sulfamoyl moieties, such as N-[(5-sulfamoylthiophen-2-yl)methyl]acetamide, has shown promising results. For instance, Darwish et al. (2014) explored the synthesis of new heterocyclic compounds bearing a sulfamoyl moiety for potential use as antimicrobial agents. This study involved creating a variety of compounds through reactions with N-[4-(aminosulfonyl)phenyl]-2-cyanoacetamide, leading to derivatives with potential antibacterial and antifungal properties. The synthesized compounds were evaluated in vitro for their antimicrobial activities, demonstrating significant efficacy (Darwish et al., 2014).
Structural Modification and Binding Affinity Studies
Modafinil, a compound related to N-[(5-sulfamoylthiophen-2-yl)methyl]acetamide, has been studied for its unique binding affinity to dopamine transporters, differing from traditional inhibitors like cocaine. Okunola-Bakare et al. (2014) synthesized analogs of modafinil to investigate structural requirements for this divergent binding mode, identifying modifications that enhanced binding affinity for dopamine transporters and selectivity over serotonin transporters. This research offers insights into the structural elements critical for the activity of compounds related to N-[(5-sulfamoylthiophen-2-yl)methyl]acetamide (Okunola-Bakare et al., 2014).
Coordination Complexes and Antioxidant Activity
The study of coordination complexes constructed from pyrazole-acetamide derivatives, including those related to N-[(5-sulfamoylthiophen-2-yl)methyl]acetamide, has revealed interesting findings on the self-assembly process and antioxidant activity. Chkirate et al. (2019) synthesized and characterized Co(II) and Cu(II) coordination complexes, demonstrating their significant antioxidant activity. This suggests potential applications of N-[(5-sulfamoylthiophen-2-yl)methyl]acetamide derivatives in developing antioxidant agents (Chkirate et al., 2019).
Application in Synthesis of Erythrinanes
The use of N-[(5-sulfamoylthiophen-2-yl)methyl]acetamide derivatives in the synthesis of complex organic structures like erythrinanes has been demonstrated. Chikaoka et al. (2003) successfully utilized N-[2-(3,4-dimethoxyphenyl)ethyl]-alpha-(methylthio)acetamide in Mn(III)/Cu(II)-mediated oxidative radical cyclizations, leading to the formation of erythrinanes. This research highlights the potential of sulfamoylacetamide derivatives in synthetic organic chemistry (Chikaoka et al., 2003).
properties
IUPAC Name |
N-[(5-sulfamoylthiophen-2-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O3S2/c1-5(10)9-4-6-2-3-7(13-6)14(8,11)12/h2-3H,4H2,1H3,(H,9,10)(H2,8,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFFRRRHCTJPLLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCC1=CC=C(S1)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(5-sulfamoylthiophen-2-yl)methyl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.